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Compound of Interest

Compound Name: DM-Nitrophen tertasodium

Cat. No.: B13915061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DM-Nitrophen tetrasodium salt is a photolabile chelator, or "caged" compound, designed for the

precise spatial and temporal control of intracellular calcium concentration ([Ca²⁺]i). This high-

affinity calcium buffer dramatically reduces its affinity for Ca²⁺ upon photolysis with ultraviolet

(UV) light, leading to a rapid and localized increase in [Ca²⁺]i. This unique property makes it an

invaluable tool for investigating a myriad of calcium-dependent physiological processes, most

notably neurotransmitter release and other forms of cellular exocytosis. This technical guide

provides a comprehensive overview of the properties, experimental protocols, and underlying

signaling pathways associated with the use of DM-Nitrophen tetrasodium salt in a research

setting.

Core Properties and Specifications
DM-Nitrophen, chemically known as 1-(2-Nitro-4,5-dimethoxyphenyl)-1,2-diaminoethane-

N,N,N′,N′-tetraacetic acid, tetrasodium salt, is a water-soluble, solid compound. Its utility as a

caged calcium compound stems from its high affinity for calcium in its native state and a

significant, rapid decrease in this affinity upon photolysis.[1][2][3]
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Physicochemical Properties
Property Value Reference

Chemical Formula C₁₈H₁₉N₃O₁₂ · 4Na [1][3]

Molecular Weight 561.32 g/mol [1][3]

Appearance Orange solid [1]

Solubility 100 mg/mL in water [1]

Storage -20°C, protected from light [1]

Spectroscopic and Photochemical Properties
Property Value Reference

Absorption Maximum (λmax) ~350 nm [4]

Quantum Yield (Φ) 0.18 [4][5]

Two-Photon Action Cross-

Section
~0.013 GM at 730 nm [6]

Ion Binding Affinity

Ion
Dissociation
Constant (Kd) -
Before Photolysis

Dissociation
Constant (Kd) -
After Photolysis

Reference

Ca²⁺ 5 nM ~3 mM [3][4][7]

Mg²⁺ 2-5 µM
Not specified, but

significantly weakened
[3][8]

Mechanism of Action: Photolytic Release of Calcium
The core functionality of DM-Nitrophen lies in its photolabile 2-nitrobenzyl group. Upon

absorption of a photon of UV light, this group undergoes a photochemical reaction that cleaves

the molecule, resulting in the formation of two iminodiacetic acid photoproducts.[5] This

structural change drastically reduces the coordination sites for calcium, leading to a rapid
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release of the bound Ca²⁺ ions into the surrounding medium. This "uncaging" of calcium allows

for a precisely timed and localized increase in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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